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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855769 Get Quote

An In-depth Technical Guide to Mitoridine
Disclaimer: Information regarding the biological activity, signaling pathways, and detailed

experimental protocols for Mitoridine is not readily available in the public domain based on

extensive searches of scientific literature and chemical databases. This guide provides the

available chemical and physical data.

Introduction
Mitoridine is an indole alkaloid compound.[1] It has been isolated from the stem bark of

Rauwolfia cumminsii Stapf, a plant belonging to the Apocynaceae family. Alkaloids from this

family are known for their diverse chemical structures and biological activities.

Chemical and Physical Properties
The known chemical and physical properties of Mitoridine are summarized in the table below.

This data is compiled from various chemical supplier databases.
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Property Value Source

CAS Number 3911-19-1 [2][3][4][5]

Molecular Formula C₂₀H₂₂N₂O₂ [2][5]

Molecular Weight 322.4 g/mol [2][5]

IUPAC Name Not Available

SMILES

CC=C1CN2C3CC1C4C2CC5(

C3N(C6=C5C=CC=C6O)C)C4

=O

[2]

Appearance Solid, Light yellow to yellow

Solubility

Soluble in DMSO at 20 mg/mL

(62.03 mM) with ultrasonic and

warming to 60°C.

[1]

Signaling Pathways and Mechanism of Action
Currently, there is no publicly available information detailing the specific signaling pathways

modulated by Mitoridine or its precise mechanism of action. Research into the biological

activities of novel alkaloids is an ongoing field, and future studies may elucidate the

pharmacological properties of Mitoridine.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, analysis, or biological assays of

Mitoridine are not described in the currently accessible scientific literature.

Logical Relationship Diagram
Due to the lack of information on Mitoridine's biological activities and interactions, a signaling

pathway or experimental workflow diagram cannot be generated at this time. A conceptual

diagram illustrating the typical workflow for natural product discovery, from isolation to potential

biological screening, is provided below as a general reference.
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Caption: A generalized workflow for natural product drug discovery.

Conclusion
Mitoridine is a structurally identified natural product with a known CAS number and basic

chemical properties. However, its biological effects, mechanism of action, and the signaling

pathways it may influence remain uncharacterized in the public scientific domain. This presents

an opportunity for future research to explore the potential pharmacological applications of this

indole alkaloid. Researchers interested in Mitoridine would likely need to perform initial

biological screenings to uncover its activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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